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Compound of Interest

Compound Name: 3-Chloro-2-nitrophenol

Cat. No.: B096774 Get Quote

CAS Number: 17802-02-7

This technical guide provides a comprehensive overview of 3-Chloro-2-nitrophenol, a
valuable chemical intermediate for researchers, scientists, and professionals in drug

development. This document details its chemical and physical properties, safety and handling

guidelines, spectroscopic data, and a known synthesis protocol.

Chemical and Physical Properties
3-Chloro-2-nitrophenol is a substituted aromatic compound with the molecular formula

C₆H₄ClNO₃.[1] It presents as a solid at room temperature. A summary of its key quantitative

properties is provided in Table 1.

Table 1: Physical and Chemical Properties of 3-Chloro-2-nitrophenol
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Property Value Source(s)

CAS Number 17802-02-7 [2]

Molecular Formula C₆H₄ClNO₃ [1]

Molecular Weight 173.55 g/mol [1]

Melting Point 41-42 °C

Boiling Point 250.8 ± 20.0 °C at 760 mmHg [3]

Density 1.6 ± 0.1 g/cm³ [3]

Flash Point 105.5 ± 21.8 °C [3]

Vapor Pressure 0.013 mmHg at 25°C [4]

Solubility

While quantitative data is

limited, it is described as

having moderate water

solubility.[5] It is expected to be

more soluble in organic

solvents.

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 3-Chloro-2-
nitrophenol. The following data has been reported:

Table 2: Spectroscopic Data for 3-Chloro-2-nitrophenol

Spectrum Type Data Source

¹H NMR (CDCl₃, 400 MHz)
δ 9.45 (s, 1H), 7.39 (t, J = 8.0

Hz, 1H), 7.06-7.10 (m, 2H)

¹³C NMR (CDCl₃, 100 MHz)
δ 155.1, 134.8, 134.7, 129.5,

124.0, 118.5
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Synthesis Protocol
A method for the synthesis of 3-Chloro-2-nitrophenol has been described in the patent

literature. The process involves the nitration of m-chlorophenol.

Experimental Protocol: Synthesis of 3-Chloro-2-
nitrophenol
Materials:

m-Chlorophenol

Concentrated Nitric Acid (HNO₃)

Acetate solvent (e.g., acetic acid)

Apparatus for chemical synthesis, including reaction vessel and purification equipment (e.g.,

column chromatography).

Procedure:

In a suitable reaction vessel, dissolve m-chlorophenol in an acetate solvent. The ratio of the

volume of acetic acid to the mass of m-chlorophenol should be between 4:1 and 8:1 (mL/g).

[6]

To this solution, add concentrated nitric acid to initiate the substitution reaction. The reaction

temperature should be maintained between 20°C and 30°C.[6]

After the reaction is complete, remove the solvent.

The crude product is then purified by column chromatography to yield 3-Chloro-2-
nitrophenol.[6]

A visual representation of this synthesis workflow is provided below.
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Synthesis Workflow for 3-Chloro-2-nitrophenol
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Synthesis of 3-Chloro-2-nitrophenol

Biological Activity
Currently, there is a limited amount of publicly available information specifically detailing the

biological activities, such as signaling pathway modulation or enzyme inhibition, of 3-Chloro-2-
nitrophenol.

However, studies on related chlorinated nitrophenol isomers may offer some insights. For

instance, research on 2-chloro-4-nitrophenol has identified a bacterial degradation pathway

involving 1,2,4-benzenetriol.[7] Additionally, studies on 2-chloro-5-nitrophenol have shown that

it can be degraded by Ralstonia eutropha JMP134 through chemoselective nitro group

reduction and reductive dechlorination.[8][9] It is important to note that these findings are for

different isomers and may not be directly applicable to 3-Chloro-2-nitrophenol. Further

research is required to elucidate the specific biological profile of 3-Chloro-2-nitrophenol.
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Safety and Handling
3-Chloro-2-nitrophenol is classified as a hazardous substance. It is harmful if swallowed, in

contact with skin, or if inhaled.[1] It is also known to cause skin and serious eye irritation.[1]

Table 3: GHS Hazard Information for 3-Chloro-2-nitrophenol

Hazard Class Hazard Statement GHS Pictogram

Acute toxicity, Oral (Category

4)
H302: Harmful if swallowed alt text

Acute toxicity, Dermal

(Category 4)

H312: Harmful in contact with

skin
alt text

Skin corrosion/irritation

(Category 2)
H315: Causes skin irritation alt text

Serious eye damage/eye

irritation (Category 2A)

H319: Causes serious eye

irritation
alt text

Acute toxicity, Inhalation

(Category 4)
H332: Harmful if inhaled alt text

Specific target organ toxicity —

Single exposure (Category 3),

Respiratory tract irritation

H335: May cause respiratory

irritation
alt text

Data sourced from PubChem.[1]

Recommended Handling Precautions:

Use only in a well-ventilated area or under a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.
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Wash hands thoroughly after handling.

Store in a tightly closed container in a cool, dry place.

A logical workflow for handling a hazardous chemical like 3-Chloro-2-nitrophenol is outlined

below.
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Safe Handling Workflow for 3-Chloro-2-nitrophenol
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Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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